Cas no 1354018-85-1 (2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol)

• Product Name: 2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• CAS No: 1354018-85-1
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 2161528
• Update Time: 2025-10-28

2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol
• (S)-2-(2-((Isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)ethanol
• AM96759
• 2-{(S)-2-[(Isopropylmethylamino)methyl]pyrrolidin-1-yl}-ethanol
• 2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

• Inchi： 1S/C11H24N2O/c1-10(2)12(3)9-11-5-4-6-13(11)7-8-14/h10-11,14H,4-9H2,1-3H3/t11-/m0/s1
• InChI Key： UWFIBDJKPMJHLO-NSHDSACASA-N
• SMILES： OCCN1CCC[C@H]1CN(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol

2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol (CAS No. 1354018-85-1)

2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol, also known by its CAS number CAS No. 1354018-85-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both amino and hydroxyl functional groups within its molecular structure. The molecule features a pyrrolidine ring, which is a five-membered saturated heterocyclic ring containing one nitrogen atom, and is further substituted with an isopropyl-methyl-amino group and an ethanol moiety.

The stereochemistry of the compound is specified by the "(S)" designation, indicating the configuration of the chiral center in the molecule. This stereochemical specificity is crucial in determining the compound's properties, such as its solubility, reactivity, and biological activity. The presence of multiple functional groups makes this compound a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol in drug discovery and development. Researchers have explored its role as a chiral ligand in asymmetric catalysis, where it has demonstrated high enantioselectivity in various reactions. This property makes it an attractive candidate for synthesizing chiral drugs and agrochemicals with high optical purity.

In addition to its catalytic applications, this compound has shown promise in polymer chemistry. Its ability to form stable complexes with metal ions has led to its use as a macrocyclic ligand in the synthesis of coordination polymers and metalloporphyrins. These materials have potential applications in sensing, catalysis, and energy storage technologies.

The synthesis of CAS No. 1354018-85-1 involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and stereochemical control during the formation of the chiral center. Recent advancements in asymmetric synthesis techniques have enabled more efficient and environmentally friendly routes to this compound.

From a pharmacological perspective, this compound has been investigated for its potential as a precursor to bioactive molecules with anti-inflammatory, antioxidant, and neuroprotective properties. Preclinical studies suggest that derivatives of this compound may exhibit therapeutic potential in treating conditions such as neurodegenerative diseases and inflammatory disorders.

In conclusion, 2-{(S)-2-[(Isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-ethanol (CAS No. 1354018-85-) stands out as a valuable molecule with diverse applications across multiple fields of chemistry and biology. Its unique structure, stereochemical properties, and functional versatility continue to make it a subject of intense research interest.